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Compound of Interest

Compound Name: 5-(Bromomethyl)undecane

Cat. No.: B151729 Get Quote

Essential Safety and Handling Guide for 5-
(Bromomethyl)undecane
A Comprehensive Resource for Laboratory Professionals

In the fast-paced environment of drug discovery and chemical synthesis, the safe handling of

reactive intermediates is a cornerstone of successful research. 5-(Bromomethyl)undecane, a

valuable alkylating agent, requires a thorough understanding of its potential hazards to ensure

the safety of laboratory personnel and the integrity of experimental outcomes. This guide

provides an in-depth, procedural framework for the safe handling, storage, and disposal of 5-
(Bromomethyl)undecane, grounded in established safety protocols.

Understanding the Hazard Profile
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-(Bromomethyl)undecane is classified as a substance that causes skin irritation and

serious eye irritation[1]. While comprehensive toxicological data is limited, its nature as an alkyl

bromide necessitates caution due to the potential for irritation to the skin, eyes, and respiratory

system upon exposure.

Some key physical and chemical properties include:
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Property Value

Molecular Formula C₁₂H₂₅Br[1]

Molecular Weight 249.23 g/mol [1][2][3][4]

Boiling Point 271.6 ± 8.0 °C (Predicted)[2][5]

Density 1.037 ± 0.06 g/cm³ (Predicted)[2][5]

Storage Temperature Inert atmosphere, Room Temperature[2][3][5]

Personal Protective Equipment (PPE): A Mandated
Protocol
A robust PPE protocol is the most critical barrier between the researcher and potential chemical

exposure. The following PPE is mandatory when handling 5-(Bromomethyl)undecane.

Eye and Face Protection: Chemical splash goggles are the minimum requirement. For

procedures with a higher risk of splashing, a face shield should be worn in conjunction with

goggles[6][7].

Hand Protection: Nitrile gloves are recommended for their resistance to a range of

chemicals.[8][9]. Double-gloving is a best practice that provides an additional layer of

protection[10]. Gloves should be inspected before use and changed immediately if

contamination is suspected[11].

Body Protection: A flame-retardant lab coat or apron should be worn to protect against

splashes[6][9].

Footwear: Closed-toe shoes are a standard and essential component of laboratory safety.

Engineering Controls: The Primary Defense
All procedures involving 5-(Bromomethyl)undecane, from weighing and transferring to its use

in reactions, must be conducted within a properly functioning chemical fume hood[10][12]. This

is the most effective way to control exposure to potentially harmful vapors.
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Step-by-Step Handling and Disposal Workflow
A systematic approach to the entire lifecycle of the chemical in the lab minimizes risk.

Caption: Workflow for the safe handling of 5-(Bromomethyl)undecane.

Storage
Store 5-(Bromomethyl)undecane in a cool, dry, well-ventilated area away from incompatible

materials such as strong oxidizing agents[10][13]. Keep the container tightly closed[10][11][14].

Spill Management
In the event of a spill, the primary response should be to ensure the safety of all personnel.

Small Spills (within a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite

or sand[15][16][17].

Carefully scoop the absorbent material into a designated, labeled hazardous waste

container[11][16].

Decontaminate the spill area[16].

Large Spills:

Evacuate the area immediately[15][17][18].

Alert your institution's emergency response or Environmental Health and Safety (EHS)

department[16][19].

Do not attempt to clean up a large spill without proper training and equipment[20].

First Aid and Exposure Response
Immediate action is critical in the event of an exposure.
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Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes[15][16][20]. Remove any contaminated clothing[16][20]. Seek medical

attention[15][16].

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open[15][20]. Seek immediate medical attention[15][16].

Inhalation: Move the affected person to fresh air[15]. If breathing is difficult, administer

oxygen and seek medical attention[15].

Ingestion: Do NOT induce vomiting[13][15]. Rinse the mouth with water and seek immediate

medical attention[11][15].

Waste Disposal
All materials contaminated with 5-(Bromomethyl)undecane, including empty containers,

gloves, and spill cleanup materials, must be treated as hazardous waste.

Collect all waste in a clearly labeled, sealed, and chemically compatible container[10][11].

The label should clearly identify the contents as "Hazardous Waste" and include the full

chemical name.

5-(Bromomethyl)undecane is a halogenated organic compound and should be segregated

into the appropriate waste stream for halogenated organic waste[21].

Store the waste container in a designated satellite accumulation area until it is collected by

your institution's certified hazardous waste disposal service[22].

By implementing these comprehensive safety measures, researchers can mitigate the risks

associated with 5-(Bromomethyl)undecane and maintain a safe and productive laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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